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For Researchers, Scientists, and Drug Development Professionals

Hexavalent chromium (Cr(VI)) is a metallic element that exists in the +6 oxidation state. It is a

potent occupational carcinogen, and its compounds are widely used in various industrial

processes, including chrome plating, welding, and pigment production. A thorough

understanding of its physicochemical properties is paramount for researchers in toxicology,

environmental science, and drug development to devise effective strategies for mitigation,

remediation, and therapeutic intervention. This technical guide provides a comprehensive

overview of the core physicochemical properties of hexavalent chromium, detailed

experimental protocols for its quantification, and a visualization of its intracellular signaling

pathways.

Core Physicochemical Properties
Hexavalent chromium compounds exhibit a range of properties depending on the specific salt.

They are generally strong oxidizing agents and are more water-soluble than their trivalent

counterparts, which contributes to their high bioavailability and toxicity. The speciation of Cr(VI)

in aqueous solutions is highly dependent on pH. In neutral to basic conditions, the tetrahedral

chromate ion (CrO₄²⁻) is the predominant form. As the pH decreases, it protonates to form

hydrochromate (HCrO₄⁻), and at lower pH values, it can dimerize to form the dichromate ion

(Cr₂O₇²⁻).[1][2]
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Quantitative Data Summary
The following table summarizes key physicochemical properties of common hexavalent

chromium compounds.

Property
Chromium Trioxide
(CrO₃)

Potassium
Dichromate
(K₂Cr₂O₇)

Chromyl Chloride
(CrO₂Cl₂)

Molar Mass 99.99 g/mol [3][4][5][6] 294.185 g/mol [7][8] 154.90 g/mol [9]

Appearance
Dark red, deliquescent

solid[3][4]

Bright orange-red

crystalline solid[7][8]

[10][11][12]

Reddish-brown

volatile liquid[9][13]

[14][15]

Density
2.70 g/cm³[3][4][5][6]

[16]
2.676 g/cm³[7][8][10] 1.911 g/mL[13][14][17]

Melting Point
197 °C (decomposes)

[3][4][5][6]

398 °C[7][8][10][11]

[12]
-96.5 °C[9][13][14][17]

Boiling Point
Decomposes above

197 °C[3]

500 °C (decomposes)

[7][8][10][12]
117 °C[9][13][15][17]

Solubility in Water
169 g/100 mL (25 °C)

[3]

13 g/100 mL (20 °C)

[10]

Reacts with water[9]

[13]

Standard Atomic

Weight of Chromium

51.9961 u[18][19][20]

[21]

Standard Electrode

Potential

(Cr₂O₇²⁻/Cr³⁺)

+1.33 V (in acidic

solution)[22]

Cellular Uptake and Toxicological Pathways
Hexavalent chromium readily enters cells through anion transport channels, such as those for

sulfate and phosphate, due to its structural similarity to these ions.[23] Once inside the cell,

Cr(VI) is reduced to its more stable trivalent state (Cr(III)) by various cellular reductants,

primarily ascorbate (Vitamin C) and glutathione (GSH).[2][24] This reduction process is a
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double-edged sword; while it is a detoxification pathway, it also generates reactive oxygen

species (ROS) and intermediate chromium species (Cr(V) and Cr(IV)), which are highly

reactive and can cause significant cellular damage.[24][25][26]

The generated ROS, including superoxide radicals and hydroxyl radicals, lead to a state of

oxidative stress, causing damage to lipids, proteins, and DNA.[24][25][27] The ultimate Cr(III)

product can then form stable adducts with macromolecules, including DNA, leading to

genotoxicity.[2] This DNA damage, if not properly repaired, can lead to mutations, chromosomal

instability, and ultimately, cancer.[28] The primary DNA repair pathways involved in addressing

Cr(VI)-induced damage are homologous recombination (HR) and non-homologous end-joining

(NHEJ).[23]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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